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Compound of Interest

Compound Name: Neuropeptide Y(29-64)

Cat. No.: B15603914 Get Quote

Technical Support Center: Neuropeptide Y(29-
64)
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the long-term stability and storage of Neuropeptide Y(29-64)
stock solutions. Adherence to these guidelines is critical for ensuring experimental

reproducibility and the integrity of your results.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Neuropeptide Y(29-64) powder?

For long-term stability, lyophilized Neuropeptide Y(29-64) powder should be stored in a

desiccator, protected from light.[1][2] Recommended storage temperatures are -20°C for up to

a year or, preferably, -80°C for two years or more.[1][3] Before use, it is crucial to allow the vial

to equilibrate to room temperature before opening to prevent moisture absorption.[2][4]

Q2: What is the best solvent to reconstitute Neuropeptide Y(29-64)?

The choice of solvent depends on the experimental application. For many in vitro studies,

sterile, high-purity water is the recommended primary solvent due to the peptide's high

aqueous solubility.[3][5] If solubility issues arise, anhydrous dimethyl sulfoxide (DMSO) can be

used to prepare a concentrated stock solution, which can then be further diluted in an aqueous
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buffer.[4][5] For in vivo applications, more complex solvent systems, such as those containing

DMSO, PEG300, and Tween-80, may be necessary.[6][7]

Q3: How should I store my reconstituted Neuropeptide Y(29-64) stock solution?

To maintain the stability of reconstituted Neuropeptide Y(29-64), it is imperative to aliquot the

stock solution into single-use volumes and store them frozen.[1][2] For short-term storage (up

to one month), -20°C is adequate.[1][6][8] For long-term storage (up to six months), -80°C is

strongly recommended.[1][6][8]

Q4: Why is it critical to avoid repeated freeze-thaw cycles?

Repeated freeze-thaw cycles can significantly degrade the peptide, leading to a loss of

biological activity and inconsistent experimental outcomes.[1][9] Each cycle can cause the

formation of ice crystals that may denature the peptide's structure.[1] To circumvent this,

always prepare single-use aliquots from a freshly prepared stock solution.[1][2]

Q5: My reconstituted Neuropeptide Y(29-64) solution appears cloudy. Can I still use it?

A cloudy solution indicates incomplete dissolution or peptide aggregation.[5][10] It is not

recommended to use a cloudy solution as the actual peptide concentration will be unknown,

leading to unreliable results.[5] You can try gentle vortexing or sonication to aid dissolution.[5]

[11] If the solution remains cloudy, it is best to prepare a fresh stock solution.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Neuropeptide_Y_29_64.pdf
https://www.benchchem.com/pdf/troubleshooting_Neuropeptide_Y_29_64_solubility_issues.pdf
https://www.medchemexpress.com/Neuropeptide_Y_29-64_.html
https://file.medchemexpress.com/batch_PDF/HY-P1601/Neuropeptide-Y-29-64-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15603914?utm_src=pdf-body
https://www.benchchem.com/product/b15603914?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Neuropeptide_Y_29_64_Handling_and_Storage.pdf
https://www.genscript.com/peptide_storage_and_handling.html
https://www.benchchem.com/pdf/Technical_Support_Center_Neuropeptide_Y_29_64_Handling_and_Storage.pdf
https://www.medchemexpress.com/Neuropeptide_Y_29-64_.html
https://www.medchemexpress.com/Neuropeptide_Y__29-64_,_amide,_human.html
https://www.benchchem.com/pdf/Technical_Support_Center_Neuropeptide_Y_29_64_Handling_and_Storage.pdf
https://www.medchemexpress.com/Neuropeptide_Y_29-64_.html
https://www.medchemexpress.com/Neuropeptide_Y__29-64_,_amide,_human.html
https://www.benchchem.com/pdf/Technical_Support_Center_Neuropeptide_Y_29_64_Handling_and_Storage.pdf
https://intercom.help/dripdok/en/articles/9902679-the-ultimate-guide-to-storing-peptides-best-practices-for-maximum-potency-longevity
https://www.benchchem.com/pdf/Technical_Support_Center_Neuropeptide_Y_29_64_Handling_and_Storage.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Neuropeptide_Y_29_64_Handling_and_Storage.pdf
https://www.genscript.com/peptide_storage_and_handling.html
https://www.benchchem.com/product/b15603914?utm_src=pdf-body
https://www.benchchem.com/pdf/troubleshooting_Neuropeptide_Y_29_64_solubility_issues.pdf
https://bluewellpeptides.com/the-complete-peptide-reconstitution-storage-guide/
https://www.benchchem.com/pdf/troubleshooting_Neuropeptide_Y_29_64_solubility_issues.pdf
https://www.benchchem.com/pdf/troubleshooting_Neuropeptide_Y_29_64_solubility_issues.pdf
https://www.benchchem.com/pdf/best_practices_for_handling_Neuropeptide_Y_29_64_in_the_lab.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Recommended Solution

Difficulty Dissolving Powder

- Incorrect solvent choice.-

Insufficient solvent volume.-

Peptide aggregation.

- Confirm the recommended

solvent for your application

(sterile water or DMSO).[4][5]-

Ensure the solvent volume is

adequate for the desired

concentration.- Use gentle

vortexing or brief sonication to

aid dissolution.[5][11]

Inconsistent Experimental

Results

- Peptide degradation due to

improper storage or handling.-

Multiple freeze-thaw cycles.

- Prepare fresh, single-use

aliquots from the stock solution

for each experiment.[1]-

Ensure proper storage of

lyophilized powder and

reconstituted solutions at

recommended temperatures.

[1]

Precipitate Forms After

Thawing

- Peptide aggregation.- Poor

solubility in the chosen buffer.

- Gently vortex the thawed

aliquot. If the precipitate

persists, brief sonication may

help.[1]- Ensure the final

concentration in your

experimental buffer is within

the peptide's solubility limits.

Loss of Biological Activity - Peptide degradation.

- Discard the current stock

solution and prepare a new

one from fresh lyophilized

powder.- Strictly adhere to

recommended storage and

handling protocols.[1]

Quantitative Data Summary
Table 1: Recommended Storage Conditions for Neuropeptide Y(29-64)
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Form
Storage

Temperature
Duration Key Considerations

Lyophilized Powder -20°C Up to 1 year[3]

Store sealed and

protected from

moisture.[1][3]

Lyophilized Powder -80°C ≥ 2 years[3]

Store sealed and

protected from

moisture.[1][3]

Reconstituted Stock

Solution
-20°C Up to 1 month[1][6][8]

Must be in single-use

aliquots to avoid

freeze-thaw cycles.[1]

Reconstituted Stock

Solution
-80°C

Up to 6 months[1][6]

[8]

Must be in single-use

aliquots for optimal

stability.[1]

Table 2: Solubility of Neuropeptide Y(29-64)

Solvent Solubility Molar Solubility Notes

Water ≥ 46.67 mg/mL[3][4] ≥ 10.92 mM[3][4]

Recommended

primary solvent for in

vitro use.[3]

DMSO ~16.67 mg/mL[3][4] ~3.90 mM[3][4]

May require

sonication to fully

dissolve.[3][4]

Note: "≥" indicates that the peptide is soluble at this concentration, but the saturation point may

be higher. The molecular weight of Neuropeptide Y(29-64) is approximately 4272.7 g/mol .[3]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Neuropeptide
Y(29-64)
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This protocol outlines the standard procedure for preparing a stock solution from lyophilized

powder.

Materials:

Vial of lyophilized Neuropeptide Y(29-64)

High-purity sterile water or anhydrous DMSO

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of lyophilized peptide to reach room temperature before opening

to prevent condensation.[2][4]

Centrifugation: Briefly centrifuge the vial to ensure all the powder is at the bottom.[11]

Solvent Addition: Carefully add the calculated volume of the appropriate solvent (e.g., sterile

water or DMSO) to the vial to achieve the desired stock concentration.

Dissolution: Gently vortex or swirl the vial to dissolve the peptide. If necessary, sonicate the

vial in a water bath for short intervals.[5][11]

Visual Inspection: Ensure the solution is clear and free of particulates.[3]

Aliquoting: Immediately divide the stock solution into single-use aliquots in sterile, low-

protein-binding polypropylene tubes.[1][3]

Storage: Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[1][6]

[8]
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Caption: Experimental workflow for reconstituting and storing Neuropeptide Y(29-64).
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Caption: Simplified Neuropeptide Y signaling pathway via Gi/o-coupled receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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